Cas no 2228947-36-0 (5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile)

• Product Name: 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile
• CAS No: 2228947-36-0
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 6073994
• PubChem ID: 165676147
• Update Time: 2025-06-14

5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile
• 5-[1-(aminomethyl)cyclobutyl]thiophene-2-carbonitrile
• 2228947-36-0
• EN300-1750145

• Inchi： 1S/C10H12N2S/c11-6-8-2-3-9(13-8)10(7-12)4-1-5-10/h2-3H,1,4-5,7,12H2
• InChI Key： NCYDREIEJLINCQ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78Ų

Additional information on 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile

Comprehensive Overview of 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile (CAS No. 2228947-36-0): Properties, Applications, and Industry Insights

5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile (CAS No. 2228947-36-0) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This cyclobutyl-substituted thiophene derivative features a unique aminomethyl functional group, making it a versatile intermediate for drug discovery and advanced material synthesis. Its molecular structure combines the rigidity of a cyclobutyl ring with the electronic properties of a thiophene-carbonitrile system, offering researchers a valuable building block for designing novel bioactive molecules.

The compound's structural uniqueness has sparked interest across multiple disciplines. In medicinal chemistry, the aminomethyl-cyclobutyl moiety serves as a privileged scaffold for targeting various biological receptors. Recent studies highlight its potential in developing kinase inhibitors and GPCR modulators, addressing growing demand for precision therapeutics in oncology and neurological disorders. The thiophene-2-carbonitrile component contributes to enhanced binding affinity and metabolic stability, key considerations in modern drug design.

From a synthetic chemistry perspective, 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile offers multiple sites for functionalization. Researchers frequently inquire about its reactivity patterns, particularly the nucleophilic character of the aminomethyl group and the electrophilic nature of the carbonitrile functionality. These properties enable diverse transformations, including reductive amination, cross-coupling reactions, and cyclization processes, making it valuable for constructing complex molecular architectures.

The compound's physicochemical properties have become a research focus in material science applications. Its conjugated thiophene system exhibits interesting electronic characteristics relevant to organic semiconductors and photovoltaic materials. With increasing global emphasis on sustainable energy solutions, researchers are exploring its potential in organic light-emitting diodes (OLEDs) and polymer solar cells. The cyclobutyl ring introduces steric constraints that can modulate material properties, offering opportunities to fine-tune performance characteristics.

Quality control and analytical characterization of CAS No. 2228947-36-0 remain critical topics for industrial users. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify purity and structural integrity. The pharmaceutical industry particularly emphasizes chiral purity when the compound contains stereocenters, as this significantly impacts biological activity. Current best practices recommend comprehensive analytical profiling before incorporating this intermediate into synthetic pathways.

Market trends indicate growing demand for specialty heterocyclic compounds like 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile. The global push for targeted therapies and personalized medicine continues to drive innovation in small molecule drug development. Additionally, the compound's potential in electronic materials aligns with the expanding market for flexible electronics and wearable technologies. Suppliers are responding by improving synthetic routes and scaling up production while maintaining stringent quality standards.

Environmental and safety considerations for handling 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile follow standard laboratory protocols for nitrile-containing compounds. Proper ventilation, personal protective equipment, and chemical compatibility awareness are essential. The compound's stability profile and storage conditions (typically cool, dry environments under inert atmosphere) are frequently discussed in technical forums, reflecting the research community's commitment to responsible chemical management.

Future research directions for CAS No. 2228947-36-0 may explore its application in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's balanced lipophilicity and functional group diversity make it attractive for these emerging therapeutic modalities. Additionally, its potential in metal-organic frameworks (MOFs) and catalytic systems represents an underexplored area that could yield novel materials with tailored properties.

For researchers sourcing 5-1-(aminomethyl)cyclobutylthiophene-2-carbonitrile, understanding structure-activity relationships (SAR) is crucial. The spatial arrangement of its cyclobutyl-thiophene core influences molecular recognition properties, while the aminomethyl group serves as a handle for further derivatization. Computational chemistry approaches, including molecular docking and DFT calculations, are increasingly used to predict its interactions before experimental studies, accelerating the discovery process.

The synthesis of 2228947-36-0 typically involves multi-step sequences starting from commercially available thiophene derivatives. Recent literature describes improved routes emphasizing atom economy and green chemistry principles, reflecting the industry's shift toward sustainable practices. Key steps often include cyclobutane ring formation, followed by introduction of the aminomethyl group and final carbonitrile installation, with variations depending on desired stereochemistry and substitution patterns.